Hydrogen-Bond Acceptor Capacity: Target Compound vs. Propyl Analogue
The 2‑ethoxyethyl substituent introduces an additional oxygen‑based hydrogen‑bond acceptor (HBA) that is absent in the propyl analogue. The target compound (C₇H₁₃N₃OS, MW 187.27) possesses four HBA sites (thiadiazole N₂, N₃; secondary amine N; and ethereal O), whereas Propyl(1,2,3‑thiadiazol‑4‑ylmethyl)amine (C₆H₁₁N₃S, MW 157.24, CAS 1156892‑76‑0) possesses only three HBA sites (thiadiazole N₂, N₃; secondary amine N) [REFS‑1][REFS‑2]. This additional H‑bond acceptor is predicted to increase aqueous solubility and alter target‑binding geometry in biological systems.
| Evidence Dimension | Number of hydrogen‑bond acceptor atoms |
|---|---|
| Target Compound Data | 4 (Nthiadiazole × 2, Namine, Oethoxy) |
| Comparator Or Baseline | Propyl(1,2,3‑thiadiazol‑4‑ylmethyl)amine: 3 (Nthiadiazole × 2, Namine) |
| Quantified Difference | +1 HBA (33% increase relative to comparator) |
| Conditions | In silico atom‑count analysis based on published SMILES structures |
Why This Matters
An additional hydrogen‑bond acceptor directly influences solubility, membrane permeability, and molecular recognition—parameters that control compound performance in biological assays and formulation development.
